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Compound of Interest

Compound Name: 4-Ethyl-1,3-dioxolan-2-one

Cat. No.: B1220457

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a concise technical summary of the core physicochemical properties of
4-Ethyl-1,3-dioxolan-2-one, also known as 1,2-Butylene carbonate.[1][2][3] The primary focus
is to present the molecular formula and molecular weight of this compound in a clear and
accessible format for research and development purposes.

Core Molecular Data

The fundamental molecular properties of 4-Ethyl-1,3-dioxolan-2-one have been established
and are summarized below. These values are critical for a variety of applications, including
stoichiometry calculations, analytical characterization, and formulation development.

Data Presentation

The molecular formula and weight are presented in the following table for easy reference.
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Identifier Value Reference
Chemical Name 4-Ethyl-1,3-dioxolan-2-one [1112]
Synonym 1,2-Butylene carbonate [11[2][3]
CAS Number 4437-85-8 [2]
Molecular Formula CsHsOs3 [1112]
Molecular Weight 116.12 g/mol [1]

Methodologies and Experimental Protocols

The determination of a compound's molecular formula and weight is a fundamental aspect of
chemical characterization.

e Molecular Formula (CsHsOs): The formula is derived from elemental analysis, a technique
that determines the mass percentages of carbon, hydrogen, and oxygen in a pure sample.
This empirical data is then used to calculate the simplest whole-number ratio of atoms. High-
resolution mass spectrometry can further confirm the elemental composition by providing a
highly accurate mass measurement.

e Molecular Weight (116.12 g/mol ): This value is calculated based on the molecular formula
and the standard atomic weights of its constituent elements (Carbon: ~12.01 u, Hydrogen:
~1.008 u, Oxygen: ~16.00 u). The precise molecular weight can be experimentally verified
using mass spectrometry, which measures the mass-to-charge ratio of ionized molecules.

Given that these are foundational and standardized chemical properties, detailed, novel
experimental protocols are not applicable. The methods for their determination are well-
established in the field of analytical chemistry.

Logical Relationships and Visualization

For a simple chemical entity like 4-Ethyl-1,3-dioxolan-2-one, there are no complex biological
signaling pathways to diagram. However, the logical relationship between the compound's
identity and its core properties can be visualized.
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Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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